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Compound of Interest

Compound Name: ML349

Cat. No.: B609148 Get Quote

Essential Safety and Handling Guide for ML349
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of ML349, a potent and selective inhibitor of acyl protein

thioesterase 2 (APT2)/lysophospholipase 2 (LYPLA2). Adherence to these guidelines is critical

to ensure personal safety and maintain a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
ML349 is classified as a toxic compound and a moderate to severe irritant to the skin and eyes.

[1] It is imperative that personnel are trained in handling potent active pharmaceutical

ingredients before working with this substance.

Minimum Required Personal Protective Equipment (PPE):
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PPE Category Specification Rationale

Eye Protection
Safety glasses with side

shields or goggles.

Protects against splashes and

airborne particles.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

Prevents skin contact and

irritation.

Body Protection Laboratory coat.
Protects against incidental

contact.

Respiratory Protection

Use in a well-ventilated area. A

self-contained breathing

apparatus is recommended for

spill response.[1]

Minimizes inhalation of the

compound, especially if it

becomes airborne.

Safe Handling and Operational Procedures
Proper handling techniques are crucial to minimize exposure risk.

Step-by-Step Handling Protocol:

Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the

workspace by ensuring it is clean and uncluttered.

Weighing and Aliquoting:

Handle the solid compound in a designated area, preferably within a chemical fume hood,

to avoid inhalation of any airborne powder.

Use dedicated spatulas and weighing boats.

Avoid creating dust.

Dissolving the Compound:

ML349 is soluble in DMSO.[2]
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When preparing stock solutions, add the solvent to the vial containing the powdered

ML349 slowly to avoid splashing.

Cap the vial securely and vortex until the compound is fully dissolved.

Use in Experiments:

When adding ML349 to cell cultures or other experimental systems, use appropriate

pipetting techniques to prevent aerosols and splashes.

All procedures should be conducted in a manner that minimizes the generation of

aerosols.

Post-Handling:

After handling, decontaminate all surfaces and equipment with an appropriate solvent

(e.g., 70% ethanol).

Remove and dispose of gloves and any other contaminated disposable PPE as hazardous

waste.

Wash hands thoroughly with soap and water.

Storage and Stability
Proper storage is essential to maintain the integrity of ML349.

Form Storage Temperature Duration

Solid (Powder) -20°C Up to 3 years

In Solvent (e.g., DMSO) -80°C Up to 1 year

Data sourced from supplier information.

Accidental Release and Exposure Procedures
In the event of a spill or exposure, immediate action is required.
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Spill:

Evacuate the immediate area.

Wear a self-contained breathing apparatus and protective clothing.[1]

Cover the spill with an absorbent material.

Collect the absorbed material into a sealed container for hazardous waste disposal.

Clean the spill area thoroughly.

Skin Contact:

Immediately wash the affected area with soap and plenty of water.

Remove contaminated clothing.

Seek medical attention if irritation persists.

Eye Contact:

Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the

eyelids open.

Seek immediate medical attention.

Inhalation:

Move the individual to fresh air.

If breathing is difficult, provide oxygen.

Seek medical attention.

Ingestion:

Do NOT induce vomiting.
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Wash out the mouth with water.

Seek immediate medical attention.

Disposal Plan
All waste containing ML349 must be treated as hazardous chemical waste.

Step-by-Step Disposal Protocol:

Solid Waste:

Collect all disposable materials that have come into contact with ML349 (e.g., gloves,

weighing boats, pipette tips) in a designated, clearly labeled hazardous waste container.

Liquid Waste:

Collect all solutions containing ML349 (e.g., unused stock solutions, experimental media)

in a separate, clearly labeled hazardous waste container for liquid chemical waste.

Do not pour ML349 waste down the drain.

Container Disposal:

Empty vials that contained ML349 should be triple-rinsed with a suitable solvent (e.g.,

ethanol or acetone). The rinsate should be collected as hazardous liquid waste.

After rinsing, the empty vials can be disposed of in accordance with institutional guidelines

for glass waste.

Final Disposal:

All hazardous waste must be disposed of through your institution's Environmental Health

and Safety (EHS) office or equivalent service. Follow all local, state, and federal

regulations for hazardous waste disposal.

Experimental Workflow for Handling ML349
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ML349 Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of ML349.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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